Cas no 1164533-11-2 ((Z)-2-(2,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile)

(Z)-2-(2,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile structure
1164533-11-2 structure
Product Name:(Z)-2-(2,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile
CAS No:1164533-11-2
MF:C19H12Cl2N2S
MW:371.282980918884
CID:4574466
Update Time:2025-06-22

(Z)-2-(2,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

    • (Z)-2-(2,4-DICHLOROPHENYL)-3-[2-(METHYLSULFANYL)-3-QUINOLINYL]-2-PROPENENITRILE
    • Benzeneacetonitrile, 2,4-dichloro-α-[[2-(methylthio)-3-quinolinyl]methylene]-, (αZ)-
    • (Z)-2-(2,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile
    • Inchi: 1S/C19H12Cl2N2S/c1-24-19-13(8-12-4-2-3-5-18(12)23-19)9-14(11-22)16-7-6-15(20)10-17(16)21/h2-10H,1H3/b14-9+
    • InChI Key: CEWIQIHEXPFQRS-NTEUORMPSA-N
    • SMILES: C(/C1=CC2C=CC=CC=2N=C1SC)=C(\C1C=CC(Cl)=CC=1Cl)/C#N

(Z)-2-(2,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
Z158580-25mg
(Z)-2-(2,4-Dichlorophenyl)-3-[2-(methylsulfanyl)-3-quinolinyl]-2-propenenitrile
1164533-11-2
25mg
$ 230.00 2022-06-02
TRC
Z158580-50mg
(Z)-2-(2,4-Dichlorophenyl)-3-[2-(methylsulfanyl)-3-quinolinyl]-2-propenenitrile
1164533-11-2
50mg
$ 380.00 2022-06-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00903851-1g
(2Z)-2-(2,4-Dichlorophenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile
1164533-11-2 90%
1g
¥4193.0 2023-04-05
Key Organics Ltd
6R-1131-1MG
(Z)-2-(2,4-dichlorophenyl)-3-[2-(methylsulfanyl)-3-quinolinyl]-2-propenenitrile
1164533-11-2 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
6R-1131-5MG
(Z)-2-(2,4-dichlorophenyl)-3-[2-(methylsulfanyl)-3-quinolinyl]-2-propenenitrile
1164533-11-2 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
6R-1131-10MG
(Z)-2-(2,4-dichlorophenyl)-3-[2-(methylsulfanyl)-3-quinolinyl]-2-propenenitrile
1164533-11-2 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
6R-1131-0.5G
(Z)-2-(2,4-dichlorophenyl)-3-[2-(methylsulfanyl)-3-quinolinyl]-2-propenenitrile
1164533-11-2 >90%
0.5g
£385.00 2025-02-09
Key Organics Ltd
6R-1131-1G
(Z)-2-(2,4-dichlorophenyl)-3-[2-(methylsulfanyl)-3-quinolinyl]-2-propenenitrile
1164533-11-2 >90%
1g
£770.00 2025-02-09
Key Organics Ltd
6R-1131-5G
(Z)-2-(2,4-dichlorophenyl)-3-[2-(methylsulfanyl)-3-quinolinyl]-2-propenenitrile
1164533-11-2 >90%
5g
£3080.00 2025-02-09
Key Organics Ltd
6R-1131-10G
(Z)-2-(2,4-dichlorophenyl)-3-[2-(methylsulfanyl)-3-quinolinyl]-2-propenenitrile
1164533-11-2 >90%
10g
£5775.00 2025-02-09

Additional information on (Z)-2-(2,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile

(Z)-2-(2,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile: A Comprehensive Overview

The compound with CAS No. 1164533-11-2, known as (Z)-2-(2,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a quinolinyl group, a dichlorophenyl moiety, and a methylsulfanyl substituent. These structural features contribute to its distinctive chemical properties and reactivity.

Structural Analysis

The molecule's core structure consists of a quinoline ring system, which is a bicyclic aromatic compound comprising a benzene ring fused to a pyridine ring. The quinoline moiety is further substituted at the 3-position with a methylsulfanyl group (-SMe), which introduces sulfur into the structure. This substitution pattern is significant as it can influence the electronic properties of the molecule, potentially enhancing its reactivity in certain chemical reactions.

At the 2-position of the propenenitrile group, there is a (Z)-configured substituent: a 2,4-dichlorophenyl group. The presence of two chlorine atoms on the phenyl ring introduces electron-withdrawing effects, which can stabilize certain transition states during reactions. The (Z) configuration indicates that the substituents on either side of the double bond are on the same side, which may impact the molecule's stereochemical behavior in biological systems or during synthesis.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinoline derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, often utilizing transition metal catalysts such as palladium or nickel complexes. These methods have improved both yield and purity, making large-scale production more feasible.

Characterization of this compound is carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR spectroscopy provides detailed information about the molecular structure and stereochemistry, while MS helps in confirming the molecular weight and structural integrity. X-ray crystallography has also been employed to determine the precise three-dimensional arrangement of atoms in the molecule.

Applications in Research

This compound has garnered significant attention in recent years due to its potential applications in drug discovery and materials science. In medicinal chemistry, it serves as a valuable lead compound for developing new therapeutic agents. Its structure suggests possible interactions with various biological targets, such as protein kinases or G-protein coupled receptors (GPCRs), which are implicated in numerous diseases including cancer and neurodegenerative disorders.

Preliminary studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with cellular signaling pathways. For instance, it has shown promise as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This activity makes it a candidate for further exploration in anti-cancer drug development.

In materials science, this compound's electronic properties make it suitable for applications in organic electronics. Its conjugated π-system and functional substituents can be exploited for use in organic field-effect transistors (OFETs) or light-emitting diodes (OLEDs). Recent research has focused on optimizing its solubility and stability under operational conditions to enhance device performance.

Toxicological Considerations

As with any novel chemical entity intended for therapeutic use, understanding its toxicological profile is crucial. Initial acute toxicity studies have shown that this compound exhibits low toxicity at tested doses; however, chronic toxicity studies are still underway to assess long-term effects.

Evaluation of genotoxicity using assays such as the Ames test has revealed no significant mutagenic potential under standard conditions. These findings are encouraging for its prospective use in pharmaceutical applications; however, further studies are required to fully characterize its safety profile.

Future Directions

The future of this compound lies in its continued exploration across diverse scientific domains. Ongoing research aims to elucidate its mechanism of action at molecular levels through advanced computational modeling techniques such as molecular docking and dynamics simulations.

Additionally, efforts are being made to explore its potential as an intermediate in synthesizing more complex molecules with enhanced bioactivity or electronic properties. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its application in personalized medicine and advanced materials technology.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd